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Compound of Interest

Compound Name: 3,3'-Azanediyldipropionic acid-d8

Cat. No.: B15140915 Get Quote

Technical Guide: 3,3'-Azanediyldipropionic acid-
d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular properties and

applications of 3,3'-Azanediyldipropionic acid-d8, a deuterated form of 3,3'-iminodipropionic

acid. This isotopically labeled compound is a valuable tool in analytical and research settings,

particularly in studies requiring high-precision quantification.

Core Molecular Data
The fundamental quantitative data for 3,3'-Azanediyldipropionic acid-d8 are summarized in

the table below.
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Property Value

Molecular Formula C₆H₃D₈NO₄

Molecular Weight 169.20 g/mol

Exact Mass 169.11902180 Da

IUPAC Name

3-[(2-carboxy-1,1,2,2-

tetradeuterioethyl)amino]-2,2,3,3-

tetradeuteriopropanoic acid

Synthesis Overview
The synthesis of the non-deuterated parent compound, 3,3'-iminodipropionic acid, is typically

achieved through a Michael addition reaction. This involves the reaction of acrylic acid with

ammonia. For the deuterated isotopologue, 3,3'-Azanediyldipropionic acid-d8, a similar

synthetic strategy would be employed using deuterated precursors. One plausible route

involves the reaction of deuterated acrylic acid (acrylic acid-d4) with a deuterated ammonia

source or performing the reaction in a deuterated solvent under conditions that promote H-D

exchange at specific positions.

Application in Quantitative Analysis
Deuterated compounds such as 3,3'-Azanediyldipropionic acid-d8 are primarily utilized as

internal standards in quantitative mass spectrometry (MS) and nuclear magnetic resonance

(NMR) spectroscopy. In MS-based applications, the known concentration of the deuterated

standard allows for precise quantification of the non-deuterated analyte in complex biological

matrices. The mass shift due to deuterium labeling allows the standard to be distinguished from

the endogenous analyte while exhibiting nearly identical chemical and physical properties,

ensuring similar ionization efficiency and chromatographic retention times.

Experimental Workflow: Quantitative Mass Spectrometry
The following section details a typical experimental workflow for the use of 3,3'-
Azanediyldipropionic acid-d8 as an internal standard for the quantification of 3,3'-

iminodipropionic acid in a biological sample.
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A generalized workflow for a quantitative analysis using a deuterated internal standard is

depicted below.
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Sample Preparation

LC-MS/MS Analysis

Data Processing

Biological Sample (e.g., Plasma, Urine)

Spike with 3,3'-Azanediyldipropionic acid-d8 (Internal Standard)

Analyte Extraction (e.g., SPE, LLE)

Chromatographic Separation (LC)

Reconstituted Extract

Mass Spectrometric Detection (MS/MS)

Peak Integration for Analyte and Internal Standard

Calculate Peak Area Ratio

Quantification using Calibration Curve
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Precursors

Propionate Metabolism

Metabolic Fate

Odd-chain Fatty Acids

Propionyl-CoA

Amino Acids (Val, Ile)

Methylmalonyl-CoA

Propionyl-CoA Carboxylase

Succinyl-CoA

Methylmalonyl-CoA Mutase

TCA Cycle

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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